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Compound of Interest

Compound Name: Phenyl cyanate

Cat. No.: B016197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenyl cyanate (CAS 1122-85-6),

a versatile reagent in organic synthesis. This document details its chemical and physical

properties, synthesis protocols, reactivity, and spectral data, presented in a format tailored for

scientific and research applications.

Chemical and Physical Properties
Phenyl cyanate, also known as cyanic acid phenyl ester or cyanatobenzene, is a colorless

liquid with a pungent odor.[1] It is a valuable intermediate in the synthesis of various organic

compounds.[1][2] While some commercial suppliers suggest its potential use in proteomics

research and for the treatment of inflammatory diseases or leukemia, published scientific

literature to substantiate these specific biological applications is currently limited.[3][4]

Table 1: Physical and Chemical Properties of Phenyl
Cyanate
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Property Value Source(s)

CAS Number 1122-85-6 [3][4]

Molecular Formula C₇H₅NO [3][4]

Molecular Weight 119.12 g/mol [3]

IUPAC Name Phenyl cyanate [5]

Synonyms
Cyanic acid phenyl ester,

Cyanatobenzene, PhOCN
[5][6]

Appearance
Colorless liquid with a pungent

odor
[1]

Boiling Point 77-79 °C at 13 mmHg [1]

Density 1.096 g/cm³ at 20 °C [1]

Refractive Index (n_D_²⁰) 1.5094–1.5100 [1]

SMILES N#COc1ccccc1 [5]

InChI Key
CWHFDTWZHFRTAB-

UHFFFAOYSA-N
[5][6]

Synthesis of Phenyl Cyanate
The most established and well-documented method for synthesizing phenyl cyanate is the

reaction of phenol with cyanogen bromide in the presence of a base, such as triethylamine.

This procedure is a variation of the von Braun reaction.[2][7]

Diagram 1: Synthesis Workflow of Phenyl Cyanate
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Caption: General workflow for the synthesis of phenyl cyanate.

Experimental Protocol: Synthesis from Phenol and
Cyanogen Bromide[1][2]
This protocol is adapted from Organic Syntheses.
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Materials:

Bromine (160 g, 1.0 mol)

Sodium cyanide (49.0 g, 1.0 mol)

Phenol (89.5 g, 0.95 mol)

Triethylamine (96.0 g, 0.95 mol)

Carbon tetrachloride (300 mL)

Water

Polyphosphoric anhydride (P₂O₅) or other suitable drying agent

Polyphosphate ester (stabilizer)

Procedure:

Preparation of Cyanogen Bromide Solution: In a 1-L three-necked flask equipped with a

mechanical stirrer and thermometer, a mixture of bromine (1.0 mol) and 150 mL of water is

cooled to -5 °C in an ice-salt bath. A solution of sodium cyanide (1.0 mol) in 150 mL of water

is added dropwise over 40-50 minutes, maintaining the temperature between -5 and 5 °C.

The resulting yellowish solution is stirred for an additional 5-10 minutes.

Reaction with Phenol: A solution of phenol (0.95 mol) in 300 mL of carbon tetrachloride is

added in one portion to the cyanogen bromide solution.

Addition of Base: The mixture is stirred vigorously while triethylamine (0.95 mol) is added

dropwise over 30-40 minutes, ensuring the temperature does not exceed 10 °C.

Workup and Extraction: After stirring for an additional 15 minutes, the mixture is transferred

to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted

twice with 50-mL portions of carbon tetrachloride.

Drying and Purification: The combined organic phases are washed three times with 50-mL

portions of water and then dried over polyphosphoric anhydride. After filtering off the drying
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agent, the solvent is removed using a rotary evaporator. A few drops of polyphosphate ester

are added as a stabilizer.

Distillation: The crude product is purified by vacuum distillation (boiling point 77–79 °C at 13

mmHg) to yield phenyl cyanate as a colorless liquid (typical yield: 75–85%).

Reactivity and Applications
Phenyl cyanate is a versatile synthetic intermediate, primarily utilized for its reactivity in

cycloaddition reactions and as a cyanating agent.

Cycloaddition Reactions
The cyanate group in phenyl cyanate can participate in dipolar cycloadditions. For instance, it

reacts with nitrones in a [3+2] cycloaddition to form substituted isoxazolidine heterocycles,

which are valuable scaffolds in medicinal chemistry.[8][9] It can also undergo [2+2]

cycloadditions with various partners.[10]

Diagram 2: General [3+2] Cycloaddition with a Nitrone
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Caption: Phenyl cyanate acting as a dipolarophile in a [3+2] cycloaddition.

Cyanation Agent
Phenyl cyanate can be used as an electrophilic cyanating agent in the synthesis of other

organic molecules, such as α,β-unsaturated nitriles and other complex heterocyclic systems.

[11][12] For example, it can react with the lithium acetylide of a protected alcohol to introduce a

cyano group.[11]

Spectral Data
The structural characterization of phenyl cyanate is supported by various spectroscopic

techniques.

Table 2: Spectroscopic Data for Phenyl Cyanate
Technique Data Source(s)

Infrared (IR)
ν(C≡N): 2282, 2261, 2235

cm⁻¹ (in CCl₄)
[2]

Ultraviolet (UV)
λ_max_: 216, 256, 262, 268

nm (in cyclohexane)
[2]

¹³C NMR
Full spectrum available from

spectral databases.
[5][13]

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z 119.

Major fragments: m/z 91, 77,

65, 51.

[5][14]

Diagram 3: Mass Spectrometry Fragmentation Logic
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Caption: A simplified representation of the main fragmentation pathway for phenyl cyanate.

Safety and Handling
Phenyl cyanate is classified as a hazardous substance. It is suspected of causing cancer and

may cause allergic skin reactions or asthma-like symptoms if inhaled.[10]

Hazard Statements: H317, H334, H351

Precautionary Statements: P261 (Avoid breathing vapors), P280 (Wear protective

gloves/clothing/eye protection), P342+P311 (If experiencing respiratory symptoms: Call a

POISON CENTER or doctor).

All handling of this chemical should be performed in a well-ventilated fume hood by trained

personnel using appropriate personal protective equipment (PPE), including gloves and safety

goggles. It should be stored in a cool, dry place, typically under an inert atmosphere and

refrigerated.
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Conclusion
Phenyl cyanate (CAS 1122-85-6) is a well-characterized compound with established synthetic

protocols and significant utility as a reagent in organic chemistry, particularly for cycloaddition

reactions and as a cyanating agent. While its potential biological activities are noted by some

suppliers, these applications require further validation through peer-reviewed research. This

guide provides the core technical information necessary for its safe handling, synthesis, and

application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prepchem.com [prepchem.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. Phenyl cyanate | 1122-85-6 | FP10041 | Biosynth [biosynth.com]

4. scbt.com [scbt.com]

5. Phenyl cyanate | C7H5NO | CID 70740 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Phenyl cyanate | SIELC Technologies [sielc.com]

7. Thieme E-Books & E-Journals [thieme-connect.de]

8. The [3 + 2] Nitrone–Olefin Cycloaddition Reaction | Semantic Scholar
[semanticscholar.org]

9. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]

10. Cycloaddition and C–S Bond Cleavage Processes in Reactions of Heterometallic
Phosphinidene-Bridged MoRe and MoMn Complexes with Alkynes and Phenyl
Isothiocyanate - PMC [pmc.ncbi.nlm.nih.gov]

11. Novel Tricyclic Compounds Having Acetylene Groups at C-8a and Cyano Enones in
Rings A and C: Highly Potent Anti-inflammatory and Cytoprotective Agents - PMC
[pmc.ncbi.nlm.nih.gov]

12. scispace.com [scispace.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b016197?utm_src=pdf-body
https://www.benchchem.com/product/b016197?utm_src=pdf-custom-synthesis
https://prepchem.com/phenyl-cyanate/
https://orgsyn.org/demo.aspx?prep=CV7P0435
https://www.biosynth.com/p/FP10041/1122-85-6-phenyl-cyanate
https://www.scbt.com/p/phenyl-cyanate-1122-85-6
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-cyanate
https://sielc.com/phenyl-cyanate
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-018-00002
https://www.semanticscholar.org/paper/The-%5B3-%2B-2%5D-Nitrone%E2%80%93Olefin-Cycloaddition-Reaction-Confalone-Huie/bef7174ef1693467b358f8af75281223f94f15e3
https://www.semanticscholar.org/paper/The-%5B3-%2B-2%5D-Nitrone%E2%80%93Olefin-Cycloaddition-Reaction-Confalone-Huie/bef7174ef1693467b358f8af75281223f94f15e3
https://en.wikipedia.org/wiki/Nitrone-olefin_(3%2B2)_cycloaddition
https://pmc.ncbi.nlm.nih.gov/articles/PMC10431387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10431387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10431387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2522370/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2522370/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2522370/
https://scispace.com/pdf/pyrazolo-1-5-a-1-3-5-triazines-5-aza-9-deazapurines-1dtmgz8bsp.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. spectrabase.com [spectrabase.com]

14. Cyanic acid, phenyl ester [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Phenyl Cyanate (CAS
103-71-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016197#phenyl-cyanate-cas-number-1122-85-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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